Cas no 2229122-25-0 (2-1-(3-nitrophenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(3-nitrophenyl)cyclopropylpropan-2-amine
• CAS No: 2229122-25-0
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6447115
• PubChem ID: 165677727
• Update Time: 2025-07-15

2-1-(3-nitrophenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-nitrophenyl)cyclopropylpropan-2-amine
• 2229122-25-0
• 2-[1-(3-nitrophenyl)cyclopropyl]propan-2-amine
• EN300-1823329

• Inchi： 1S/C12H16N2O2/c1-11(2,13)12(6-7-12)9-4-3-5-10(8-9)14(15)16/h3-5,8H,6-7,13H2,1-2H3
• InChI Key： HXGRSBXDFTZORZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1(C(C)(C)N)CC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-1-(3-nitrophenyl)cyclopropylpropan-2-amine

Introduction to 2-1-(3-nitrophenyl)cyclopropylpropan-2-amine (CAS No. 2229122-25-0)

2-1-(3-nitrophenyl)cyclopropylpropan-2-amine, with the CAS number 2229122-25-0, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of amines and features a cyclopropyl ring attached to a substituted phenyl group, making it an intriguing subject for both academic research and industrial development.

The chemical structure of 2-1-(3-nitrophenyl)cyclopropylpropan-2-amine is characterized by a cyclopropyl ring connected to a propan-2-amine moiety, with a 3-nitrophenyl group as a substituent. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. This unique combination of functional groups has led researchers to explore its potential in various applications, including as a precursor for more complex molecules and as a potential therapeutic agent.

In the realm of medicinal chemistry, 2-1-(3-nitrophenyl)cyclopropylpropan-2-amine has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its interactions with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, studies have shown that this compound can modulate the activity of certain enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent for metabolic disorders.

Moreover, the cyclopropyl ring in 2-1-(3-nitrophenyl)cyclopropylpropan-2-amine provides structural rigidity, which can enhance the compound's binding affinity to target proteins. This property is particularly valuable in drug design, where optimizing the interaction between a small molecule and its target is essential for achieving therapeutic efficacy. Researchers have also investigated the compound's ability to cross biological membranes, which is crucial for its bioavailability and effectiveness in vivo.

In addition to its potential in medicinal chemistry, 2-1-(3-nitrophenyl)cyclopropylpropan-2-amine has shown promise in materials science. The unique electronic properties conferred by the nitro group make it an attractive candidate for use in organic electronics and photovoltaic devices. Recent studies have explored its performance as a dopant or additive in organic semiconductors, where it can improve charge transport properties and enhance device efficiency.

The synthesis of 2-1-(3-nitrophenyl)cyclopropylpropan-2-amine typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the cyclopropyl ring through ring-closing metathesis (RCM) or other cyclization reactions, followed by functional group transformations to introduce the 3-nitrophenyl substituent. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

The safety profile of 2-1-(3-nitrophenyl)cyclopropylpropan-2-amine is an important consideration for both laboratory use and potential commercial applications. While detailed toxicological data are still being gathered, preliminary studies suggest that this compound exhibits low toxicity at relevant concentrations. However, standard safety protocols should be followed when handling this compound to minimize any potential risks.

In conclusion, 2-1-(3-nitrophenyl)cyclopropylpropan-2-amine (CAS No. 2229122-25-0) is a versatile compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.